Tert-butyl (5-(hydroxymethyl)naphthalen-2-yl)carbamate

Specification

• CAS No.: 685902-89-0
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol
• IUPAC Name: tert-butyl N-[5-(hydroxymethyl)naphthalen-2-yl]carbamate
• Standard InChI: InChI=1S/C16H19NO3/c1-16(2,3)20-15(19)17-13-7-8-14-11(9-13)5-4-6-12(14)10-18/h4-9,18H,10H2,1-3H3,(H,17,19)
• Standard InChI Key: SVCBWTLHNBMQEI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC2=C(C=C1)C(=CC=C2)CO

Introduction

Tert-butyl (5-(hydroxymethyl)naphthalen-2-yl)carbamate is an organic compound belonging to the carbamate family, which includes esters or salts of carbamic acid. This compound is characterized by a tert-butyl carbamate functional group attached to a naphthalene ring with a hydroxymethyl substituent. Its International Union of Pure and Applied Chemistry (IUPAC) name is tert-butyl N-[2-(hydroxymethyl)naphthalen-1-yl]carbamate, and it has a CAS number of 2137823-33-5.

Synthesis

The synthesis of tert-butyl (5-(hydroxymethyl)naphthalen-2-yl)carbamate typically involves the reaction of tert-butyl carbamate with 2-(hydroxymethyl)naphthalene. The reaction is conducted under moderate temperatures with continuous stirring to ensure complete interaction between the reactants. The yield can be optimized by controlling temperature and reaction time. In industrial settings, continuous flow reactors may be used to scale up production while maintaining purity and yield.

Safety and Handling

The compound is classified with the GHS07 pictogram, indicating potential skin irritation (H315) and eye irritation (H319). Proper handling and safety precautions should be taken when working with this compound.

Comparison with Similar Compounds

Other carbamate compounds, like tert-butyl (5-(hydroxymethyl)thiazol-2-yl)carbamate and tert-butyl ((5-hydroxypyridin-2-yl)methyl)carbamate, also exhibit unique chemical properties and potential applications. For instance:

Compound	Molecular Formula	Molecular Weight	CAS Number
Tert-butyl (5-(hydroxymethyl)naphthalen-2-yl)carbamate	C16H19NO3	Not specified	2137823-33-5
Tert-butyl (5-(hydroxymethyl)thiazol-2-yl)carbamate	C9H14N2O3S	230.28	1001419-37-9
Tert-butyl ((5-hydroxypyridin-2-yl)methyl)carbamate	C11H16N2O3	224.26	1240620-37-4